BENGHE Foundational & Exploratory

Check Availability & Pricing

safe handling and storage of 2-Oxo Ticlopidine-
d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-0Oxo Ticlopidine-d4

Cat. No.: B12418379

An In-depth Technical Guide to the Safe Handling and Storage of 2-Oxo Ticlopidine-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and storage
requirements for 2-Oxo Ticlopidine-d4. The information herein is compiled to ensure the
safety of laboratory personnel and to maintain the integrity of the compound for research and
development purposes.

Introduction

2-Oxo Ticlopidine-d4 is a deuterated metabolite of Ticlopidine, a thienopyridine antiplatelet
agent.[1] As a stable isotope-labeled internal standard, it is crucial in pharmacokinetic and
metabolic studies. Understanding its proper handling and storage is paramount for accurate
experimental outcomes and personnel safety. Due to the limited availability of a specific Safety
Data Sheet (SDS) for 2-Oxo Ticlopidine-d4, this guide incorporates safety information
extrapolated from the parent compound, Ticlopidine hydrochloride, to provide a conservative
and comprehensive safety framework.

Hazard Identification and Classification

While a specific hazard profile for 2-Oxo Ticlopidine-d4 is not readily available, the parent
compound, Ticlopidine hydrochloride, is classified with the following hazards:
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Skin Irritation (Category 2)

Serious Eye Irritation (Category 2A)

Acute Toxicity, Oral (Category 4)[2]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1)[2]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1)[2]

Based on these classifications, it is prudent to handle 2-Oxo Ticlopidine-d4 with the
assumption that it may possess similar hazardous properties.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-Oxo Ticlopidine-d4 is
presented in the table below.

Property Value

5-[(2-Chlorophenyl)methyl]-5,6,7,7a-tetrahydro-
thieno[3,2-c]pyridin-2(4H)-one-d4

Chemical Name

CAS Number 1276575-37-1[1]
Molecular Formula C14H10D4CINOSJ[1]
Molecular Weight 283.81 g/mol [1]
Appearance Not available

Safe Handling Protocols

Adherence to strict laboratory safety protocols is essential when handling 2-Oxo Ticlopidine-
d4. The following guidelines are based on recommendations for Ticlopidine hydrochloride and
general best practices for handling chemical compounds of unknown toxicity.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2-Oxo Ticlopidine-d4 to minimize exposure

risk.

PPE Category

Recommendation

Eye/Face Protection

Chemical safety goggles or a face shield.

Skin Protection

Impervious gloves (e.g., nitrile) and a lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are
generated, a NIOSH-approved respirator may

be necessary.

Engineering Controls

» Ventilation: Work with 2-Oxo Ticlopidine-d4 should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood, especially when handling the solid form

or preparing solutions.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

General Hygiene Practices

e Wash hands thoroughly with soap and water after handling the compound.

e Do not eat, drink, or smoke in laboratory areas where chemicals are handled.

 Remove contaminated clothing and wash it before reuse.
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Exposure to
2-Oxo Ticlopidine-d4 Occurs

What was the
route of exposure?

Skin Contact Inhalation

Move to fresh air.
If breathing is difficult,
provide oxygen and seek
medical attention.

Rinse eyes with water Wash skin with soap
for at least 15 minutes. and water for at least 15 minutes.
Seek medical attention. Remove contaminated clothing.

Do NOT induce vomiting.
Wash out mouth with water.
Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage of 2-Oxo Ticlopidine-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418379#safe-handling-and-storage-of-2-oxo-
ticlopidine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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